Cas no 99585-01-0 (5-chlorohexanoyl chloride)

• Product Name: 5-chlorohexanoyl chloride
• CAS No: 99585-01-0
• MF: C₆H₁₀Cl₂O
• MW: 169.049000263214
• MDL: MFCD20623759
• CID: 2084976
• PubChem ID: 71757929
• Update Time: 2025-09-26

5-chlorohexanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-?Chloro-hexanoyl Chloride
• 5-​Chloro-hexanoyl Chloride
• 5-chloro-hexanoyl chloride
• Apixaban Related Compound 4
• EN300-124789
• 5-chlorohexanoyl chloride? (Apixaban Impurity pound(c)
• AKOS026728825
• DTXSID801311995
• 5-chlorohexanoyl chloride
• DB-090918
• 99585-01-0
• SCHEMBL11268628
• AS-78201
• E82057
• CS-0165971
• 5-chlorohexanoylchloride
• F8889-6486
• 845-996-5

• MDL： MFCD20623759
• Inchi： 1S/C6H10Cl2O/c1-5(7)3-2-4-6(8)9/h5H,2-4H2,1H3
• InChI Key： XOMSOSIRNGNUSH-UHFFFAOYSA-N
• SMILES： ClC(C)CCCC(=O)Cl

Computed Properties

• Exact Mass: 168.0108703g/mol
• Monoisotopic Mass: 168.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

5-chlorohexanoyl chloride Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT